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Compound of Interest

Compound Name: 2',4'-Dihydroxypropiophenone

Cat. No.: B363916

Essential Safety and Handling Guide for 2',4'-
Dihydroxypropiophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 2',4'-Dihydroxypropiophenone (CAS No: 5792-36-9). Adherence to
these guidelines is critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for 2',4'-Dihydroxypropiophenone is presented below.

Property Value

Molecular Formula CoH1003[1][2]

Molecular Weight 166.17 g/mol [1]

Melting Point 95-101 °C[3][4]

Boiling Point 178 °C at 7 mmHg[3][4]

Appearance Light yellow to orange powder or crystals[3]
pKa 8.03 £ 0.40 (Predicted)[3]
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Hazard Identification and Personal Protective Equipment

(PPE)

2',.4'-Dihydroxypropiophenone is classified with the following hazards:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]

The following personal protective equipment is mandatory when handling this substance.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety
goggles.[5][6]

To prevent eye contact which

can cause serious irritation.[1]

[5]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber).[5]

To prevent skin contact which

can cause irritation.[1][5]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[5]

To prevent skin exposure.[5]

Respiratory Protection

Use a NIOSH-approved
respirator with a particulate
filter if dust is generated and

ventilation is inadequate.[6][7]

To prevent respiratory tract
irritation.[1][5]

Operational and Disposal Plan

A systematic workflow is essential for the safe management of 2',4'-Dihydroxypropiophenone

in a laboratory setting.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2',4'-Dihydroxypropiophenone.
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Step-by-Step Handling and Disposal Procedures

1.

Receiving and Storage:

Upon receipt, inspect the package for any signs of damage.
Wear chemical-resistant gloves to handle the container.
Log the chemical into your laboratory's inventory system.

Store the container in a tightly closed, cool, dry, and well-ventilated area away from
incompatible materials.[8]

. Handling and Use:

Before handling, ensure you are wearing the appropriate personal protective equipment,
including a lab coat, chemical-resistant gloves, and safety goggles.[5]

Conduct all weighing and handling operations in a chemical fume hood to avoid the
inhalation of dust.[5]

Avoid contact with skin and eyes.[8]

After handling, wash your hands thoroughly with soap and water.[5]

. Accidental Release Measures:

In case of a spill, avoid generating dust.
Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid material and place it into a suitable, labeled container for
disposal.[6]

Ensure the area is well-ventilated.

. First Aid Measures:
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 After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[6]

 After skin contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical attention if irritation
develops or persists.[6][8]

 After inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[8]

» After ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their
mouth and give 2-4 cupfuls of milk or water. Get medical aid.[8]

5. Disposal Plan:

» 2'.4'-Dihydroxypropiophenone is not specifically listed as a P- or U-series hazardous
waste by the EPA.[9][10][11] However, it may be classified as hazardous waste if it exhibits
characteristics of corrosivity, reactivity, or toxicity.

o Collect all waste material (including contaminated consumables) in a designated,
compatible, and clearly labeled container.

¢ Do not mix with other waste streams.

» Dispose of the contents and container in accordance with local, state, and federal
regulations through an approved waste disposal plant.[6] Contact your institution's
Environmental Health and Safety (EHS) office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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